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Compound Name: 2,3-Dimethyl-1-pentanol

Cat. No.: B156742

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,3-Dimethyl-1-pentanol, a branched-chain alcohol, presents a versatile platform for a range
of industrial applications. Its unique physicochemical properties, including its role as a solvent
and its potential as a biofuel additive, make it a compound of significant interest. This technical
guide provides a comprehensive overview of the chemical and physical characteristics of 2,3-
Dimethyl-1-pentanol, detailed synthesis methodologies, and an in-depth exploration of its
current and potential industrial uses. Particular attention is given to its application in coatings
and as a chemical intermediate. Furthermore, this guide explores the broader biological
activities of branched-chain alcohols, offering insights into their interactions with cellular
systems that may be pertinent to drug development research.

Physicochemical Properties

2,3-Dimethyl-1-pentanol (CAS No: 10143-23-4) is a clear, colorless liquid. Its branched
structure influences its physical and chemical behaviors, distinguishing it from its linear
isomers. A summary of its key properties is presented in Table 1.

Table 1: Physicochemical Properties of 2,3-Dimethyl-1-pentanol
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Property Value Source
Molecular Formula C7H160
Molecular Weight 116.20 g/mol

N , 155 - 156 °C (311 to 313 °F) at
Boiling Point

760 mmHg
Melting Point -30.45 °C (estimate)
) 0.839 g/cm?® at 23.3 °C (73.9
Density
OF)
Flash Point 61 °C (142 °F)

1to 5 mg/mL at 22.5 °C (72.5

Water Solubility °F)

1 mmHg at 50 °C (122 °F); 20
Vapor Pressure mmHg at 70 °C (158 °F); 60
mmHg at 95 °C (203 °F)

LogP (Octanol-Water Partition -
Coefficient) '

Synthesis of 2,3-Dimethyl-1-pentanol

The primary industrial synthesis route for 2,3-Dimethyl-1-pentanol is the catalytic
hydrogenation of its corresponding aldehyde, 2,3-dimethylpentanal.

Catalytic Hydrogenation of 2,3-Dimethylpentanal

This process involves the reduction of the aldehyde functional group to a primary alcohol using
hydrogen gas in the presence of a metal catalyst.

Experimental Protocol:

e Reactants: 2,3-dimethylpentanal, Hydrogen gas (Hz).
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o Catalyst: Typically a heterogeneous catalyst such as Palladium on carbon (Pd/C), Platinum
on carbon (Pt/C), or Raney Nickel.

e Solvent: An alcohol such as ethanol or methanol is commonly used.

e Procedure:

[¢]

The 2,3-dimethylpentanal is dissolved in the chosen solvent in a high-pressure reactor
(autoclave).

o The catalyst is added to the mixture.

o The reactor is sealed and purged with an inert gas (e.g., nitrogen or argon) to remove air.

o The reactor is then pressurized with hydrogen gas to the desired pressure.

o The reaction mixture is heated to the target temperature and stirred vigorously to ensure
good contact between the reactants, catalyst, and hydrogen.

o The reaction is monitored for hydrogen uptake to determine completion.

o Upon completion, the reactor is cooled, and the excess hydrogen pressure is carefully
released.

o The reaction mixture is filtered to remove the catalyst.

o The solvent is removed by distillation.

o The crude 2,3-Dimethyl-1-pentanol is then purified by fractional distillation.

Logical Workflow for Catalytic Hydrogenation:

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b156742?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

2,3-Dimethylpentanal + Solvent Pd/C, Pt/C, or Raney Ni

'

High-Pressure Autoclave &

Reaction

Pressurize with Hz

'

Heat and Stir

Workup & Purification

Filter Catalyst

'

Remove Solvent

l

Fractional Distillation

Pure 2,3-Dimethyl-1-pentanol

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2,3-Dimethyl-1-pentanol via catalytic hydrogenation.
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Industrial Applications
Solvents and Coalescing Agents in Coatings

Due to its favorable boiling point and solvency characteristics, 2,3-Dimethyl-1-pentanol is a
potential candidate for use as a specialty solvent and coalescing agent in the paint and
coatings industry. Coalescing agents are crucial additives in latex paints, as they facilitate the
formation of a continuous film as the paint dries. They temporarily plasticize the polymer
particles, allowing them to fuse together.

While specific performance data for 2,3-Dimethyl-1-pentanol as a coalescing agent is not
readily available in public literature, its structural similarity to other effective coalescing agents,
such as Texanol™ (2,2,4-trimethyl-1,3-pentanediol monoisobutyrate), suggests it could offer
benefits in terms of improving film hardness, scrub resistance, and gloss in various paint
formulations.

Chemical Intermediate

2,3-Dimethyl-1-pentanol serves as a valuable building block in organic synthesis. The primary
alcohol group can be readily converted to other functional groups, making it a precursor for a
variety of specialty chemicals.

 Esterification: Reaction with carboxylic acids or their derivatives yields esters, which are
widely used as fragrances, flavorings, plasticizers, and solvents.

o Oxidation: Controlled oxidation can produce the corresponding aldehyde (2,3-
dimethylpentanal) or carboxylic acid (2,3-dimethylpentanoic acid), which are also important
chemical intermediates.

Reaction Pathways of 2,3-Dimethyl-1-pentanol as a Chemical Intermediate:
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Potential Products
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Caption: Key reaction pathways for 2,3-Dimethyl-1-pentanol as a chemical intermediate.

Potential as a Biofuel Additive

Branched-chain higher alcohols are of interest as potential biofuel components or additives.
Compared to ethanol, they offer several advantages, including higher energy density, lower
volatility, and better compatibility with existing fuel infrastructure. While specific engine
performance and emission data for 2,3-Dimethyl-1-pentanol are not extensively documented,
studies on "pentanol" and other branched-chain alcohols as gasoline and diesel additives have
shown promising results, including reduced emissions of particulate matter and hydrocarbons.
Further research is needed to quantify the specific benefits of 2,3-Dimethyl-1-pentanol in this
application.

Fragrance Industry

The structural characteristics of 2,3-Dimethyl-1-pentanol, specifically its branched nature,
suggest its potential use or the use of its derivatives in the fragrance industry. Branched-chain
alcohols and their esters often contribute to unique and desirable scent profiles. While direct
evidence of its use in commercial fragrances is limited, its potential as a precursor to fragrance
esters is significant. The analysis of fragrance compositions often involves techniques like Gas
Chromatography-Mass Spectrometry (GC-MS) to identify and quantify volatile compounds,
including various alcohols and esters.
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Biological Activity and Relevance to Drug
Development

While 2,3-Dimethyl-1-pentanol itself is not a therapeutic agent, understanding the biological
effects of short- and branched-chain alcohols can provide valuable context for researchers in
drug development. The primary mechanism by which these molecules are thought to exert
biological effects is through their interaction with cell membranes.

Interaction with Cell Membranes

Short- and branched-chain alcohols are known to partition into the lipid bilayers of cell
membranes. This intercalation can alter the physical properties of the membrane, including its
fluidity, thickness, and permeability. These changes, in turn, can modulate the function of
membrane-bound proteins, such as receptors, ion channels, and enzymes, which are critical
targets in drug discovery.

Signaling Pathway: Postulated Mechanism of Alcohol-Membrane Interaction and Downstream
Effects
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Caption: Postulated mechanism of branched-chain alcohol interaction with cell membranes.

The study of how simple molecules like 2,3-Dimethyl-1-pentanol affect membrane dynamics
can serve as a model for understanding the membrane-mediated effects of more complex drug
molecules. Furthermore, its properties as a solvent may be relevant in the formulation of drug
delivery systems.

Safety and Handling

2,3-Dimethyl-1-pentanol is a combustible liquid and should be handled with appropriate safety
precautions. It is reported to be a skin irritant. Standard laboratory safety practices, including
the use of personal protective equipment such as gloves, safety glasses, and a lab coat, are
recommended. Store in a cool, well-ventilated area away from sources of ignition.
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Conclusion

2,3-Dimethyl-1-pentanol is a branched-chain alcohol with a compelling profile for various
industrial applications. Its utility as a solvent and coalescing agent in the coatings industry, and
as a versatile intermediate for the synthesis of specialty chemicals, is noteworthy. While its
potential as a biofuel additive and in the fragrance industry requires further specific research
and data, the existing knowledge on similar compounds is promising. For professionals in drug
development, the study of 2,3-Dimethyl-1-pentanol and related molecules offers a valuable
model for understanding the fundamental interactions between small molecules and biological
membranes, which can inform the design and formulation of new therapeutic agents. Further
research into the quantitative performance of 2,3-Dimethyl-1-pentanol in its various
applications will be crucial for its broader industrial adoption.

 To cite this document: BenchChem. [Potential Industrial Applications of 2,3-Dimethyl-1-
pentanol: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156742#potential-industrial-applications-of-2-3-
dimethyl-1-pentanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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